Cas no 216393-55-4 (Methyl 3,5-difluorobenzoate)

Methyl 3,5-difluorobenzoate structure
Methyl 3,5-difluorobenzoate structure
Product Name:Methyl 3,5-difluorobenzoate
CAS No:216393-55-4
MF:C8H6F2O2
MW:172.128849506378
MDL:MFCD01318160
CID:92447
PubChem ID:2775360
Update Time:2025-08-04

Methyl 3,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,5-difluorobenzoate
    • 3,5-Difluorobenzoic acid methyl ester
    • 594601_ALDRICH
    • AC1MCQ6C
    • ACMC-209fmq
    • CTK4E7374
    • MolPort-000-157-171
    • SureCN521670
    • 216393-55-4
    • CS-0128916
    • MFCD01318160
    • FT-0628510
    • SY019193
    • SCHEMBL521670
    • EN300-175262
    • A815555
    • DTXSID30379539
    • Benzoic acid, 3,5-difluoro-, methyl ester
    • JBEJPGWPXIIQBB-UHFFFAOYSA-N
    • Methyl-3,5-difluorophenylacetate
    • PS-8667
    • AKOS007930283
    • 3,5-Difluorobenzoicacid methyl ester
    • MDL： MFCD01318160
    • Inchi： 1S/C8H6F2O2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3
    • InChI Key： JBEJPGWPXIIQBB-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(C(=O)OC)C=1)F

Computed Properties

  • Exact Mass: 172.03400
  • Monoisotopic Mass: 172.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.265 g/mL at 25 °C(lit.)
  • Melting Point: 23-27 °C(lit.)
  • Boiling Point: 187-189 °C(lit.)
  • Flash Point: 170 °C
  • Refractive Index: n20/D 1.4740(lit.)
  • PSA: 26.30000
  • LogP: 1.75140
  • Solubility: Unable or difficult to mix

Methyl 3,5-difluorobenzoate Security Information

  • Hazard Statement： Irritant
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn Xi
  • Risk Phrases：R36/38
  • Safety Term：S26;S36

Methyl 3,5-difluorobenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 3,5-difluorobenzoate Pricemore >>

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